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An Objective Comparison of All-on-4® Dental Implants to Gold Standard Techniques

For researchers, scientists, and drug development professionals exploring advanced dental

restoration techniques, a clear understanding of the performance of novel approaches

compared to established gold standards is crucial. This guide provides an objective comparison

of the All-on-4® dental implant technique with traditional dental implant procedures, supported

by experimental data and detailed methodologies.

Executive Summary
The All-on-4® treatment concept has emerged as a popular alternative to traditional full-arch

dental implants, particularly for edentulous patients. This technique utilizes four strategically

placed implants to support a full-arch prosthesis, often allowing for immediate function.

Traditional methods, in contrast, typically require a greater number of implants (6-8 per arch)

and may necessitate bone grafting procedures, leading to longer treatment times.[1][2][3][4][5]

This guide will delve into the quantitative performance, procedural workflows, and long-term

outcomes of both techniques.

Performance Comparison: All-on-4® vs. Traditional
Implants
A comprehensive evaluation of both techniques requires an analysis of success rates,

treatment duration, cost-effectiveness, and patient-reported outcomes.
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Performance Metric All-on-4® Implants
Traditional
Implants

Key Findings &
Citations

Implant

Success/Survival Rate

High, with long-term

studies showing rates

of 93.0% to 99.2%

over 10-18 years.[6][7]

Also high, with rates

typically around 95%

or greater, though

often reported over

shorter follow-up

periods in direct

comparisons.[5]

Both techniques

demonstrate excellent

long-term viability. All-

on-4® has extensive

documentation of its

long-term success.[7]

Prosthesis Survival

Rate

Very high, with studies

reporting 98.8% to

99.2% survival at 5-13

years.[7]

High, but can be

subject to more

variables due to the

increased number of

individual

components.

The monolithic or

connected nature of

the All-on-4®

prosthesis contributes

to its high survival

rate.

Treatment Time

Significantly shorter,

often allowing for

immediate loading

with a provisional

prosthesis on the

same day as surgery.

[1][5]

Longer, requiring

several months for

osseointegration

before the final

prosthesis can be

placed.[1][2]

The immediate

functionality is a key

advantage of the All-

on-4® technique.

Need for Bone

Grafting

Often avoids the need

for bone grafting by

utilizing available

bone and angulating

posterior implants.[2]

[3]

Frequently requires

bone grafting in

patients with bone

loss to create a

sufficient foundation

for implant placement.

[1][2]

This difference

significantly impacts

the invasiveness and

cost of the procedure.

Number of Implants
Four implants per

arch.[1][2][3][4]

Typically 6-8 implants

per arch.[2][3]

Fewer implants

reduce surgical

complexity and cost.

[3][4][5]
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Cost-Effectiveness

Generally more cost-

effective due to fewer

implants and the

avoidance of bone

grafting.[1][4][5]

Typically more

expensive due to the

higher number of

implants and potential

for additional

procedures.[1][4]

The overall cost of

treatment is a

significant

differentiator.

Experimental Protocols and Methodologies
A clear understanding of the procedural differences is essential for a comprehensive

comparison.

All-on-4® Treatment Protocol
The All-on-4® protocol is a standardized surgical and prosthetic procedure.

Pre-operative Assessment: Comprehensive clinical and radiographic evaluation, including

CBCT scans, to assess bone quality and quantity.

Surgical Phase:

Placement of four dental implants in the anterior region of the jaw where bone density is

typically higher.

The two anterior implants are placed vertically.

The two posterior implants are tilted up to 45 degrees to maximize contact with available

bone and avoid critical anatomical structures.

Immediate Loading: A provisional, full-arch prosthesis is often attached to the implants within

hours of the surgery, providing immediate function and aesthetics.

Final Prosthesis: After a healing period of approximately 3-6 months to allow for

osseointegration, a definitive, long-term prosthesis is fabricated and secured to the implants.

Traditional Implant Protocol
The traditional approach for full-arch restoration is more variable and can be more complex.
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Pre-operative Assessment: Similar to the All-on-4® technique, a thorough evaluation of the

patient's oral health and bone structure is conducted.

Bone Grafting (if required): If insufficient bone volume is present, bone grafting procedures

are performed. This requires a healing period of several months before implants can be

placed.

Surgical Phase:

Placement of 6-8 (or more) dental implants distributed along the arch.

Implants are typically placed vertically.

Osseointegration: A healing period of several months is required for the implants to fuse with

the jawbone. During this time, the patient may wear a removable denture.

Prosthetic Phase: After successful osseointegration, abutments are attached to the implants,

and a final prosthesis (which may be a bridge or individual crowns) is fabricated and

secured.

Visualizing the Workflows and Concepts
Diagrams illustrating the key differences in the surgical approach and the overall treatment

workflow can aid in understanding the two techniques.

All-on-4® Workflow

Traditional Implant Workflow

Initial Consultation & 3D Imaging Surgical Placement of 4 Implants (2 Angled) Attachment of Provisional Prosthesis (Same Day) Osseointegration (3-6 Months) Placement of Final Prosthesis

Initial Consultation & 3D Imaging Bone Grafting (If Needed) & Healing Surgical Placement of 6-8 Implants Osseointegration (3-6+ Months) Abutment Placement & Impressions Placement of Final Prosthesis
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A comparison of the All-on-4® and traditional implant treatment workflows.

All-on-4® Concept Traditional Concept

Jawbone

Anterior Implant 1 (Vertical) Anterior Implant 2 (Vertical) Posterior Implant 1 (Angled) Posterior Implant 2 (Angled)

Full-Arch Prosthesis

Jawbone

Implant 1 Implant 2 Implant 3 Implant 4 Implant 5 Implant 6

Full-Arch Prosthesis

Click to download full resolution via product page

Conceptual illustration of implant placement in All-on-4® vs. traditional techniques.

Conclusion
The All-on-4® dental implant technique presents a compelling alternative to traditional full-arch

restorations, particularly for patients with moderate to severe bone loss who wish to avoid bone

grafting and desire a shorter treatment timeline.[2][3][4][5] The data indicates high long-term

success rates for both the implants and the prosthesis, comparable to or exceeding those of

traditional methods in some studies.[6][7][8][9] However, the choice of technique should be

based on a thorough evaluation of the individual patient's clinical situation, anatomical

considerations, and desired outcomes. Traditional implants remain a viable and effective

option, especially when individual tooth replacement or a segmented prosthetic design is

preferred.[1][4] Continued long-term clinical studies will further elucidate the comparative

performance of these two important treatment modalities in oral rehabilitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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